Cas no 28898-02-4 (2-Fluoro-N-(2-nitrophenyl)aniline)

• Product Name: 2-Fluoro-N-(2-nitrophenyl)aniline
• CAS No: 28898-02-4
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• MDL: MFCD08741396
• CID: 256559
• Update Time: 2025-06-08

2-Fluoro-N-(2-nitrophenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N-(2-nitrophenyl)aniline
• 2-FLUORO-2'-NITRODIPHENYLAMINE
• Benzenamine,2-fluoro-N-(2-nitrophenyl)-
• N-(2-fluorophenyl)-2-nitroaniline
• (2-fluoro-phenyl)-(2-nitro-phenyl)-amine
• 2-fluoro-2'-nitro-diphenylamine
• N-(2-Fluorophenyl)-2-nitrobenzeneamine
• N-(2-nitrophenyl)-2-fluoroaniline

• MDL： MFCD08741396
• Inchi： 1S/C12H9FN2O2/c13-9-5-1-2-6-10(9)14-11-7-3-4-8-12(11)15(16)17/h1-8,14H
• InChI Key： AXWDMVVFIGPIKT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.06500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• Boiling Point: 326.4°C at 760 mmHg
• PSA: 57.85000
• LogP: 4.07370

2-Fluoro-N-(2-nitrophenyl)aniline Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Fluoro-N-(2-nitrophenyl)aniline

Research Briefing on 2-Fluoro-N-(2-nitrophenyl)aniline (CAS: 28898-02-4) in Chemical Biology and Pharmaceutical Applications

2-Fluoro-N-(2-nitrophenyl)aniline (CAS: 28898-02-4) is a fluorinated aniline derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by the presence of both fluorine and nitro functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, highlighting its broad utility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-Fluoro-N-(2-nitrophenyl)aniline as a key building block for the synthesis of novel tyrosine kinase inhibitors. The fluorine atom at the ortho position was found to enhance binding affinity to target proteins by forming hydrogen bonds with key amino acid residues, while the nitro group facilitated further derivatization. The study reported a 40% improvement in inhibitory activity compared to non-fluorinated analogs, underscoring the compound's potential in oncology drug development.

Another notable application was demonstrated in a 2024 ACS Infectious Diseases paper, where 2-Fluoro-N-(2-nitrophenyl)aniline was incorporated into a series of antimicrobial agents targeting multidrug-resistant Gram-positive bacteria. The compound's nitro group enabled the formation of Schiff base complexes with bacterial enzymes, disrupting essential metabolic pathways. The lead candidate exhibited a minimum inhibitory concentration (MIC) of 2 µg/mL against Staphylococcus aureus, with low cytotoxicity in mammalian cells.

Recent advancements in chemical biology have also leveraged 2-Fluoro-N-(2-nitrophenyl)aniline as a fluorescent probe for real-time imaging of cellular processes. A 2023 Chemical Communications study detailed its use in tracking nitric oxide (NO) production in macrophages, where the nitro group's reduction to an amino group triggered a fluorescence turn-on response. This application provides a valuable tool for studying inflammatory responses and oxidative stress at the cellular level.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. A 2024 review in Bioorganic & Medicinal Chemistry Letters highlighted the need for structural modifications to improve metabolic stability, as the nitro group is susceptible to reduction in vivo. Current research efforts are focused on developing prodrug strategies and protective functional groups to address this limitation while retaining bioactivity.

In conclusion, 2-Fluoro-N-(2-nitrophenyl)aniline (28898-02-4) represents a multifaceted scaffold with demonstrated applications in drug discovery, antimicrobial development, and chemical biology tools. Ongoing research continues to uncover new roles for this compound, particularly in targeted therapies and diagnostic agents. Future studies should prioritize the optimization of its physicochemical properties to enhance clinical translatability.